Cas no 869308-36-1 (AMINO-TEG-DIOL)

AMINO-TEG-DIOL is a heterobifunctional polyethylene glycol (PEG) derivative featuring a primary amine group at one terminus and a hydroxyl group at the other, linked by a triethylene glycol (TEG) spacer. This compound is widely utilized in bioconjugation and surface modification due to its hydrophilic PEG backbone, which enhances solubility and reduces immunogenicity. The amine group enables covalent coupling with carboxyl or carbonyl groups via EDC/NHS chemistry, while the hydroxyl group allows further functionalization or attachment to other molecules. Its TEG spacer provides flexibility and steric advantages, improving binding efficiency in applications such as drug delivery, protein modification, and biomaterial engineering. AMINO-TEG-DIOL is valued for its stability, biocompatibility, and versatility in crosslinking strategies.

AMINO-TEG-DIOL structure

Product Name:AMINO-TEG-DIOL

CAS No:869308-36-1

MF:C₁₂H₂₇NO₆

MW:281.346

MDL:MFCD10687001

CID:1857302

Update Time:2025-07-02

AMINO-TEG-DIOL Chemical and Physical Properties

Names and Identifiers

- AMINO-TEG-DIOL
- 15, 16-DIHYDROXY-4, 7, 10, 13-TETRAOXAHEXADECYLAMINE
- MDL： MFCD10687001

Computed Properties

Exact Mass: 281.184
Monoisotopic Mass: 281.184
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 15
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 103A^2

AMINO-TEG-DIOL Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1945361-100mg	16-Amino-4,7,10,13-tetraoxahexadecane-1,2-diol	869308-36-1	95%	100mg	￥2352.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1945361-250mg	16-Amino-4,7,10,13-tetraoxahexadecane-1,2-diol	869308-36-1	95%	250mg	￥4767.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1945361-1g	16-Amino-4,7,10,13-tetraoxahexadecane-1,2-diol	869308-36-1	95%	1g	￥8273.00	2024-04-27
A2B Chem LLC	BA08289-100mg	Amino-teg-diol	869308-36-1	98%	100mg	$50.00	2024-04-19
A2B Chem LLC	BA08289-250mg	Amino-teg-diol	869308-36-1	98%	250mg	$85.00	2024-04-19
A2B Chem LLC	BA08289-500mg	Amino-teg-diol	869308-36-1	98%	500mg	$115.00	2024-04-19
A2B Chem LLC	BA08289-1g	Amino-teg-diol	869308-36-1	98%	1g	$160.00	2024-04-19
Key Organics Ltd	WS-00501-1G	16-amino-4,7,10,13-tetraoxahexadecane-1,2-diol	869308-36-1	>95%	1g	£307.00	2025-02-08
AstaTech	D86525-1/G	AMINO-TEG-DIOL	869308-36-1	95%	1g	$212	2023-09-19
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